Cas no 163596-56-3 (trans-1-Cinnamylpiperazine Dihydrochloride)

• Product Name: trans-1-Cinnamylpiperazine Dihydrochloride
• CAS No: 163596-56-3
• MF: C₁₃H₁₉ClN₂
• MW: 238.756362199783
• MDL: MFCD09835387
• CID: 110256
• PubChem ID: 56762641
• Update Time: 2025-04-18

trans-1-Cinnamylpiperazine Dihydrochloride Chemical and Physical Properties

Names and Identifiers

• Piperazine,1-(3-phenyl-2-propenyl)-, dihydrochloride, (E)- (9CI)
• 1-(3-phenylprop-2-enyl)piperazine,hydrochloride
• CINNAMYL PIEPRAZINE HYDROCHLORIDE
• CINNAMYLPIPERAZINE HYDROCHLORIDE
• Cinnamyl piperazine hydrohcloride
• (E)-1-(3-Phenyl-2-propenyl)piperazine dihydrochloride
• AKOS015909249
• Cinnamylpieprazinehydrochloride
• 1-[(2E)-3-PHENYLPROP-2-EN-1-YL]PIPERAZINE HYDROCHLORIDE
• Piperazine, 1-[(2E)-3-phenyl-2-propen-1-yl]-hydrochloride (1:1)
• 219989-33-0
• BCP12171
• (E)-1-(3-Phenyl-2-propenyl)piperazine hydrochloride
• 1-cinnamylpiperazine hydrochloride
• 1-[(E)-3-phenylprop-2-enyl]piperazine;hydrochloride
• cinnamyl piperazine hydrochloride
• 163596-56-3
• Piperazine,1-(3-phenyl-2-propenyl)-,dihydrochloride,(E)-(9ci)
• 1-(3-Phenylallyl)piperazine hydrochloride
• trans-1-Cinnamylpiperazine Dihydrochloride

• MDL： MFCD09835387
• Inchi： 1S/C13H18N2.ClH/c1-2-5-13(6-3-1)7-4-10-15-11-8-14-9-12-15;/h1-7,14H,8-12H2;1H/b7-4+;
• InChI Key： UMFBQHJNONURJF-KQGICBIGSA-N
• SMILES： Cl.N1(C/C=C/C2C=CC=CC=2)CCNCC1

Computed Properties

• Exact Mass: 238.12400
• Monoisotopic Mass: 238.1236763g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 189
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 15.3Ų

Experimental Properties

• PSA: 15.27000
• LogP: 2.67370

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Styrenes